Cas no 31867-91-1 (4(1H)-Quinazolinone, 6,7-dimethyl-)

• Product name: 4(1H)-Quinazolinone, 6,7-dimethyl-
• CAS No: 31867-91-1
• MF: C₁₀H₁₀N₂O
• MW: 174.1992
• CID: 1449477
• PubChem ID: 135972151

4(1H)-Quinazolinone, 6,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone, 6,7-dimethyl-
• 31867-91-1
• SCHEMBL22962863
• 6,7-Dimethylquinazolin-4(3H)-one
• SCHEMBL8807100

• Inchi： InChI=1S/C10H10N2O/c1-6-3-8-9(4-7(6)2)11-5-12-10(8)13/h3-5H,1-2H3,(H,11,12,13)
• InChI Key： NENKSOAVCJYFRU-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1C)N=CNC2=O

Computed Properties

• Exact Mass: 174.0794
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46